Cas no 62368-85-8 (Cycloheptanone, 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]-)

• Product Name: Cycloheptanone, 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]-
• CAS No: 62368-85-8
• MF: C₁₆H₁₇F₃O₂
• MW: 298.300195455551
• CID: 447686
• PubChem ID: 21491568
• Update Time: 2025-04-19

Cycloheptanone, 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]-
• 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cycloheptan-1-one
• DTXSID60614804
• 62368-85-8
• 2-{2-Oxo-2-[3-(trifluoromethyl)phenyl]ethyl}cycloheptan-1-one
• SCHEMBL11866680
• UALLGUZRWNHQEQ-UHFFFAOYSA-N

• Inchi： 1S/C16H17F3O2/c17-16(18,19)13-7-4-6-11(9-13)15(21)10-12-5-2-1-3-8-14(12)20/h4,6-7,9,12H,1-3,5,8,10H2
• InChI Key： UALLGUZRWNHQEQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CC1C(CCCCC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 298.11811
• Monoisotopic Mass: 298.11806427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14